Cas no 532970-01-7 (N-[2-(3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2-methylbenzamide)

• Product Name: N-[2-(3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2-methylbenzamide
• CAS No: 532970-01-7
• MF: C₂₅H₂₃BrN₂OS
• MW: 479.431924104691
• CID: 5765105
• PubChem ID: 4150180
• Update Time: 2025-10-21

N-[2-(3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024582829
• N-[2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]ethyl]-2-methylbenzamide
• F0554-0058
• N-(2-(3-((4-bromobenzyl)thio)-1H-indol-1-yl)ethyl)-2-methylbenzamide
• N-[2-(3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2-methylbenzamide
• 532970-01-7
• Benzamide, N-[2-[3-[[(4-bromophenyl)methyl]thio]-1H-indol-1-yl]ethyl]-2-methyl-

• Inchi： 1S/C25H23BrN2OS/c1-18-6-2-3-7-21(18)25(29)27-14-15-28-16-24(22-8-4-5-9-23(22)28)30-17-19-10-12-20(26)13-11-19/h2-13,16H,14-15,17H2,1H3,(H,27,29)
• InChI Key： UJZXUNCOWZTOQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=CN(CCNC(C2C=CC=CC=2C)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 478.071
• Monoisotopic Mass: 478.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 668.2±55.0 °C(Predicted)
• pka: 14.56±0.46(Predicted)